Cas no 630096-58-1 (1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-)

1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)- structure
630096-58-1 structure
Product Name:1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-
CAS No:630096-58-1
MF:C10H18O2
MW:170.248723506927
CID:1643538
Update Time:2024-08-30

1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octyne-3,5-diol, 4,7-dimethyl-, (3S,4S,5R)-
    • Inchi: 1S/C10H18O2/c1-5-9(11)8(4)10(12)6-7(2)3/h1,7-12H,6H2,2-4H3/t8-,9-,10-/m1/s1
    • InChI Key: OWOMMSUWHUGACI-OPRDCNLKSA-N
    • SMILES: C#C[C@@H](O)[C@@H](C)[C@H](O)CC(C)C

Computed Properties

  • Exact Mass: 170.13074

Experimental Properties

  • Density: 0.979±0.06 g/cm3(Predicted)
  • Boiling Point: 280.2±20.0 °C(Predicted)
  • PSA: 40.46
  • pka: 12.89±0.20(Predicted)
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